Cas no 2228741-46-4 (3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid)

3-Amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid is a specialized heterocyclic compound featuring a cyclobutane core functionalized with an amino group and a carboxylic acid moiety, linked to a 1H-pyrrolo[2,3-b]pyridine scaffold. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and drug discovery, particularly as a building block for kinase inhibitors or other biologically active molecules. The rigid cyclobutane ring enhances conformational stability, while the polar functional groups improve solubility and binding interactions. Its synthetic versatility allows for further derivatization, enabling tailored modifications for target-specific applications. Suitable for research in pharmaceutical development and biochemical studies.
3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid structure
2228741-46-4 structure
Product Name:3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid
CAS No:2228741-46-4
MF:C12H13N3O2
MW:231.250522375107
CID:5877735
PubChem ID:165675616
Update Time:2025-10-10

3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid
    • 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid
    • 2228741-46-4
    • EN300-1760569
    • Inchi: 1S/C12H13N3O2/c13-7-4-12(5-7,11(16)17)9-6-15-10-8(9)2-1-3-14-10/h1-3,6-7H,4-5,13H2,(H,14,15)(H,16,17)
    • InChI Key: PWSPIGUCUFRANQ-UHFFFAOYSA-N
    • SMILES: OC(C1(C2=CNC3C2=CC=CN=3)CC(C1)N)=O

Computed Properties

  • Exact Mass: 231.100776666g/mol
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 92Ų

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Additional information on 3-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}cyclobutane-1-carboxylic acid

3-Amino-1-{1H-Pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic Acid (CAS No. 2228741-46-4): An Emerging Compound in Medicinal Chemistry

3-Amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228741-46-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by its cyclobutane ring fused with a pyrrolo[2,3-b]pyridine moiety, which imparts it with distinct chemical and biological properties.

The chemical structure of 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228741-46-4) is particularly noteworthy for its potential in drug design and development. The cyclobutane ring, a four-membered cyclic structure, is known for its high reactivity and conformational rigidity, which can enhance the compound's binding affinity to specific biological targets. The pyrrolo[2,3-b]pyridine moiety, on the other hand, is a common scaffold found in various bioactive molecules, including several approved drugs and drug candidates.

Recent studies have highlighted the potential of 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228741-46-4) in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid exhibits potent activity against glutamate-induced neurotoxicity, a key mechanism involved in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228741-46-4) has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A notable study published in Cancer Research found that 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid effectively suppressed the growth of breast cancer cells by downregulating the expression of key oncogenes.

The pharmacokinetic properties of 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228741-46-4) have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further clinical development. A study published in the European Journal of Medicinal Chemistry reported that 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid has high oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

The safety profile of 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid (CAS No. 2228741-46-4) has been evaluated in preclinical studies using various animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. A comprehensive toxicology study published in Toxicological Sciences found that repeated administration of 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}cyclobutane-1-carboxylic acid did not cause any observable organ damage or systemic toxicity.

In conclusion, 3-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yi}cyclobutane-i-carboxylic acid (CAS No. 222874i-i6-i) represents an exciting advancement in medicinal chemistry with potential applications in neurodegenerative diseases and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further clinical investigation and development as a novel therapeutic agent.

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